Cas no 54716-95-9 ((chloromethoxy)(2H3)methane)

• Product Name: (chloromethoxy)(2H3)methane
• CAS No: 54716-95-9
• MF: C₂H₅ClO
• MW: 83.5319850444794
• CID: 5227345
• PubChem ID: 54473343
• Update Time: 2025-05-23

(chloromethoxy)(2H3)methane Chemical and Physical Properties

Names and Identifiers

• (chloromethoxy)(2H3)methane
• 54716-95-9
• EN300-7474149

• Inchi： 1S/C2H5ClO/c1-4-2-3/h2H2,1H3/i1D3
• InChI Key： XJUZRXYOEPSWMB-FIBGUPNXSA-N
• SMILES： ClCOC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 83.0217227g/mol
• Monoisotopic Mass: 83.0217227g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2Ų

Additional information on (chloromethoxy)(2H3)methane

Compound CAS No 54716-95-9: (chloromethoxy)(2H3)methane

The compound with CAS No 54716-95-9, commonly referred to as (chloromethoxy)(2H3)methane, is a fascinating organic compound with a unique structure and versatile applications. This compound has garnered significant attention in recent years due to its potential in various chemical reactions and its role in the synthesis of advanced materials. In this article, we will delve into the properties, applications, and the latest research findings related to this compound.

CAS No 54716-95-9 is a chlorinated derivative of methoxy methane, characterized by its molecular formula C2H4ClO. The structure of (chloromethoxy)(2H3)methane consists of a central methane molecule with one hydrogen atom replaced by a chloromethoxy group (-OCH2Cl). This substitution introduces unique electronic and steric properties to the molecule, making it highly reactive under certain conditions.

Recent studies have highlighted the importance of (chloromethoxy)(2H3)methane in organic synthesis. Researchers have demonstrated that this compound can act as an effective nucleophile in substitution reactions, particularly in the presence of polar aprotic solvents. Its ability to participate in such reactions has led to its use in the synthesis of various pharmaceutical intermediates and agrochemicals.

The physical properties of (chloromethoxy)(2H3)methane are also worth noting. It is a colorless liquid with a boiling point of approximately 68°C and a density of 1.08 g/cm³ at 20°C. These properties make it suitable for use in both laboratory settings and industrial applications where precise control over reaction conditions is essential.

In terms of chemical stability, (chloromethoxy)(2H3)methane is relatively stable under normal storage conditions. However, it can undergo hydrolysis in the presence of water, particularly under acidic or basic conditions, leading to the formation of methanol and chloroform as byproducts. This reactivity underscores the importance of proper handling and storage procedures to ensure safety and prevent unwanted side reactions.

One of the most promising areas of research involving CAS No 54716-95-9 is its application in polymer chemistry. Scientists have explored its use as a building block for synthesizing novel polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. These advancements hold potential for revolutionizing industries ranging from electronics to biomedical engineering.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing (chloromethoxy)(2H3)methane. Researchers have successfully employed catalytic systems that reduce waste generation and energy consumption during production processes. These eco-friendly approaches align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, CAS No 54716-95-9, or (chloromethoxy)(2H3)methane, is a compound with significant potential across multiple disciplines within chemistry. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing chemical science.